Cas no 103457-72-3 (Erbium Tris[bis(trimethylsilyl)amide])

Erbium Tris[bis(trimethylsilyl)amide], with the chemical formula Er[N(SiMe₃)₂]₃, is a highly reactive, homoleptic erbium(III) complex. It serves as a valuable precursor in organometallic chemistry and vapor-phase deposition processes, particularly for erbium-containing thin films and nanomaterials. The compound’s sterically hindered amide ligands enhance its volatility and thermal stability, making it suitable for applications in atomic layer deposition (ALD) and chemical vapor deposition (CVD). Its low melting point and solubility in nonpolar solvents further facilitate its use in solution-phase syntheses. This precursor is favored for its high purity and controlled reactivity, enabling precise erbium incorporation in advanced materials and electronic devices.
Erbium Tris[bis(trimethylsilyl)amide] structure
103457-72-3 structure
Product Name:Erbium Tris[bis(trimethylsilyl)amide]
CAS No:103457-72-3
MF:C18H54ErN3Si6
MW:648.413472652435
MDL:MFCD00271002
CID:91254
PubChem ID:6098739
Update Time:2025-09-28

Erbium Tris[bis(trimethylsilyl)amide] Chemical and Physical Properties

Names and Identifiers

    • Erbium Tris[bis(trimethylsilyl)amide]
    • Erbiumtrisbistrimethylsilylamide
    • ERBIUM TRIS(HEXAMETHYLDISILAZIDE)
    • TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM(III)
    • Tris[N,N-bis(trimethylsilyl)amido]erbium
    • bis(trimethylsilyl)azanide,erbium(3+)
    • Tris[bis(trimethylsilyl)amido]erbium
    • HEXAMETHYLDISILAZANE ERBIUM(III) SALT
    • N,N-BIS(TRIMETHYLSILYLAMINE)ERBIUM(III)
    • TRIS(N N-BIS(TRIMETHYLSILYL)AMIDE)ERBIU&
    • TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM (III)
    • TrisN,N-bis(trimethylsilyl)amideerbium(III),98+%
    • Tris[N,N-bis(trimethylsilyl)amide]erbium(III),99%
    • TrisN,N-bis(trimethylsilyl)amideüerbium(III), 98%
    • Erbium(III) bis(trimethylsilyl)amide
    • Erbium(III)bis(trimethylsilyl)amide
    • AKOS025293992
    • bis(trimethylsilyl)azanide;erbium(3+)
    • 103457-72-3
    • DTXSID80421991
    • Erbium tris[trimethyl-N-(trimethylsilyl)silanaminide]
    • MDL: MFCD00271002
    • Inchi: 1S/3C6H18NSi2.Er/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
    • InChI Key: ZVNGWTZZRANJAO-UHFFFAOYSA-N
    • SMILES: [Er+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

  • Exact Mass: 646.22400
  • Monoisotopic Mass: 646.223634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • Color/Form: Pink powder
  • Melting Point: 173 ºC
  • Boiling Point: 165 ºC (0.04 Torr)
  • Flash Point: 2 °C
  • PSA: 9.72000
  • LogP: 7.26750
  • Sensitiveness: Air & Moisture Sensitive
  • Solubility: Insoluble in water

Erbium Tris[bis(trimethylsilyl)amide] Security Information

  • Hazardous Material transportation number:UN3181
  • Hazard Category Code: 34-14/15-11
  • Safety Instruction: 8-45-36/37/39-26-16-7/8-43
  • Hazardous Material Identification: C F
  • Packing Group:III
  • Hazard Level:4.1
  • Risk Phrases:R34
  • Packing Group:III
  • Safety Term:4.1
  • HazardClass:4.1
  • PackingGroup:III
  • TSCA:No
  • Storage Condition:Flammable + water - freezer (-20 ° C) area

Erbium Tris[bis(trimethylsilyl)amide] Customs Data

  • HS CODE:29310099

Erbium Tris[bis(trimethylsilyl)amide] Pricemore >>

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abcr
AB204489-1 g
Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%; .
103457-72-3 98%
1 g
€129.40 2023-07-20
abcr
AB204489-5 g
Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%; .
103457-72-3 98%
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€565.00 2023-07-20
abcr
AB204489-1g
Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%; .
103457-72-3 98%
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€133.40 2024-06-10
abcr
AB204489-5g
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$310 2023-09-04

Erbium Tris[bis(trimethylsilyl)amide] Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:103457-72-3)Erbium Tris[bis(trimethylsilyl)amide]
Order Number:A1207992
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:48
Price ($):348.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:103457-72-3)Erbium Tris[bis(trimethylsilyl)amide]
A1207992
Purity:99%
Quantity:5g
Price ($):348.0
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